Cas no 72734-85-1 (1-(3-chloropropyl)-2-methoxybenzene)

• Product Name: 1-(3-chloropropyl)-2-methoxybenzene
• CAS No: 72734-85-1
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 2858124
• PubChem ID: 18467351
• Update Time: 2025-06-20

1-(3-chloropropyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropropyl)-2-methoxybenzene
• 72734-85-1
• AKOS011896933
• EN300-129662
• CS-0232948
• G48696
• XCA73485
• 3-(2-methoxyphenyl)propyl chloride
• IPJLXAZYIJLXHL-UHFFFAOYSA-N
• SCHEMBL7745016
• 2-(3-Chloropropyl)anisole
• 3-(o-methoxyphenyl)-1-chloropropane

• Inchi： 1S/C10H13ClO/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： IPJLXAZYIJLXHL-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 184.0654927Da
• Monoisotopic Mass: 184.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-chloropropyl)-2-methoxybenzene

Introduction to 1-(3-chloropropyl)-2-methoxybenzene (CAS No. 72734-85-1)

1-(3-chloropropyl)-2-methoxybenzene, with the CAS number 72734-85-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with a methoxy group at the 2-position and a 3-chloropropyl group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 1-(3-chloropropyl)-2-methoxybenzene is C₁₀H₁₃ClO, and its molecular weight is approximately 184.66 g/mol. The compound is typically synthesized through the reaction of 2-methoxybenzyl chloride with 3-chloropropanol in the presence of a suitable base, such as potassium hydroxide. This reaction pathway is well-documented in the literature and has been optimized for high yield and purity.

In recent years, 1-(3-chloropropyl)-2-methoxybenzene has found applications in the development of novel pharmaceuticals and advanced materials. One notable area of research involves its use as a precursor in the synthesis of bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit potent antimicrobial and antifungal properties, making them promising candidates for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2022 explored the potential of 1-(3-chloropropyl)-2-methoxybenzene-based derivatives as inhibitors of specific enzymes involved in disease pathways. The researchers synthesized a series of compounds by modifying the chloropropyl group and evaluated their inhibitory activity against key targets. The results indicated that certain derivatives demonstrated high selectivity and potency, suggesting their potential as lead compounds for drug discovery.

Beyond pharmaceutical applications, 1-(3-chloropropyl)-2-methoxybenzene has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and coatings. A recent study published in Polymer Chemistry highlighted the use of this compound as a monomer in the preparation of polymeric materials with enhanced thermal stability and mechanical properties. These materials have potential applications in areas such as electronics, automotive, and aerospace industries.

The environmental impact of 1-(3-chloropropyl)-2-methoxybenzene is another important consideration. Researchers have conducted toxicity studies to assess its safety profile and environmental fate. These studies have shown that while the compound is generally stable under normal conditions, proper handling and disposal practices are essential to minimize any potential risks. Additionally, efforts are underway to develop more sustainable synthetic routes that reduce the environmental footprint associated with its production.

In conclusion, 1-(3-chloropropyl)-2-methoxybenzene (CAS No. 72734-85-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an attractive intermediate for various synthetic pathways, and ongoing research continues to uncover new possibilities for its use. As scientists continue to explore its potential, it is likely that this compound will play an increasingly important role in advancing technological and medical innovations.